Cas no 2137637-20-6 (4-Oxazolecarboxylic acid, 5-(1-aminocyclohexyl)-)
4-Oxazolecarboxylic acid, 5-(1-aminocyclohexyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxazolecarboxylic acid, 5-(1-aminocyclohexyl)-
-
- Inchi: 1S/C10H14N2O3/c11-10(4-2-1-3-5-10)8-7(9(13)14)12-6-15-8/h6H,1-5,11H2,(H,13,14)
- InChI Key: MFNPDULOGZLQRW-UHFFFAOYSA-N
- SMILES: O1C(C2(N)CCCCC2)=C(C(O)=O)N=C1
4-Oxazolecarboxylic acid, 5-(1-aminocyclohexyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-373132-0.05g |
5-(1-aminocyclohexyl)-1,3-oxazole-4-carboxylic acid |
2137637-20-6 | 95% | 0.05g |
$1020.0 | 2023-11-13 | |
| Enamine | EN300-373132-0.1g |
5-(1-aminocyclohexyl)-1,3-oxazole-4-carboxylic acid |
2137637-20-6 | 95% | 0.1g |
$1068.0 | 2023-11-13 | |
| Enamine | EN300-373132-0.25g |
5-(1-aminocyclohexyl)-1,3-oxazole-4-carboxylic acid |
2137637-20-6 | 95% | 0.25g |
$1117.0 | 2023-11-13 | |
| Enamine | EN300-373132-0.5g |
5-(1-aminocyclohexyl)-1,3-oxazole-4-carboxylic acid |
2137637-20-6 | 95% | 0.5g |
$1165.0 | 2023-11-13 | |
| Enamine | EN300-373132-1.0g |
5-(1-aminocyclohexyl)-1,3-oxazole-4-carboxylic acid |
2137637-20-6 | 1.0g |
$1214.0 | 2023-03-02 | ||
| Enamine | EN300-373132-2.5g |
5-(1-aminocyclohexyl)-1,3-oxazole-4-carboxylic acid |
2137637-20-6 | 95% | 2.5g |
$2379.0 | 2023-11-13 | |
| Enamine | EN300-373132-5.0g |
5-(1-aminocyclohexyl)-1,3-oxazole-4-carboxylic acid |
2137637-20-6 | 5.0g |
$3520.0 | 2023-03-02 | ||
| Enamine | EN300-373132-10.0g |
5-(1-aminocyclohexyl)-1,3-oxazole-4-carboxylic acid |
2137637-20-6 | 10.0g |
$5221.0 | 2023-03-02 | ||
| Enamine | EN300-373132-1g |
5-(1-aminocyclohexyl)-1,3-oxazole-4-carboxylic acid |
2137637-20-6 | 95% | 1g |
$1214.0 | 2023-11-13 | |
| Enamine | EN300-373132-5g |
5-(1-aminocyclohexyl)-1,3-oxazole-4-carboxylic acid |
2137637-20-6 | 95% | 5g |
$3520.0 | 2023-11-13 |
4-Oxazolecarboxylic acid, 5-(1-aminocyclohexyl)- Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Sruthi Ann Alex,Jitendra Satija,Mohd Azeem Khan,Gopalkrishna M. Bhalerao,Sujay Chakravarty,Boobalan Kasilingam,A. Sivakumar,N. Chandrasekaran,Amitava Mukherjee Anal. Methods, 2015,7, 5583-5592
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 4-Oxazolecarboxylic acid, 5-(1-aminocyclohexyl)-
Introduction to 4-Oxazolecarboxylic acid, 5-(1-aminocyclohexyl)- (CAS No. 2137637-20-6)
4-Oxazolecarboxylic acid, 5-(1-aminocyclohexyl)-, identified by the CAS number 2137637-20-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining an oxazole ring with a cyclohexylamine side chain, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The oxazole core is a heterocyclic scaffold known for its stability and biological activity, while the 1-aminocyclohexyl group introduces a flexible, sterically hindered amine moiety that can modulate binding interactions with biological targets.
The synthesis of 4-Oxazolecarboxylic acid, 5-(1-aminocyclohexyl)- involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the oxazole ring typically requires cyclization reactions, often employing palladium or copper catalysts to facilitate the formation of the five-membered aromatic system. Subsequent functionalization at the 5-position with the 1-aminocyclohexyl group demands precise regioselective reactions, such as nucleophilic substitution or reductive amination, to ensure high yield and purity. These synthetic strategies underscore the importance of advanced catalytic systems and molecular recognition techniques in constructing complex pharmaceutical intermediates.
In recent years, 4-Oxazolecarboxylic acid, 5-(1-aminocyclohexyl)- has been explored as a key intermediate in the development of novel therapeutic agents. The oxazole ring is a privileged scaffold in medicinal chemistry, exhibiting antimicrobial, antiviral, and anti-inflammatory properties. Its incorporation into drug molecules enhances pharmacokinetic profiles by improving solubility and metabolic stability. The 1-aminocyclohexyl group further contributes to bioavailability by providing a lipophilic pocket that can interact with transmembrane proteins or enzymes. This combination of structural features makes 4-Oxazolecarboxylic acid, 5-(1-aminocyclohexyl)- a promising candidate for further derivatization into bioactive compounds.
One of the most compelling aspects of 4-Oxazolecarboxylic acid, 5-(1-aminocyclohexyl)- is its versatility in drug design. Researchers have leveraged this compound to develop inhibitors targeting various disease pathways. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and proteases involved in cancer progression. The ability to fine-tune the pharmacophore by modifying the cyclohexylamine side chain allows for the optimization of binding affinity and selectivity. Such modifications are critical for minimizing off-target effects and improving therapeutic efficacy.
The pharmacological potential of 4-Oxazolecarboxylic acid, 5-(1-aminocyclohexyl)- has been further validated through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can interact with specific residues in protein active sites, suggesting its utility as a lead compound for structure-based drug design. Additionally, in vitro assays have demonstrated its ability to modulate enzyme activity and cell signaling pathways relevant to neurological disorders and metabolic diseases. These findings highlight the compound's broad therapeutic applicability and justify its continued investigation in preclinical studies.
Advances in synthetic chemistry have enabled more efficient and scalable production methods for 4-Oxazolecarboxylic acid, 5-(1-aminocyclohexyl)-, making it more accessible for industrial applications. Continuous flow chemistry techniques have been particularly advantageous in facilitating high-yield syntheses while reducing waste generation. Such green chemistry approaches align with global efforts to promote sustainable pharmaceutical manufacturing practices. Moreover, process optimization has led to improved purity standards, ensuring that downstream applications—such as clinical trials—can proceed without compromising integrity.
The role of 4-Oxazolecarboxylic acid, 5-(1-aminocyclohexyl)- extends beyond academic research; it also holds industrial significance as a building block for proprietary drug candidates. Pharmaceutical companies are increasingly investing in novel heterocyclic compounds due to their diverse biological activities and synthetic tractability. By integrating this compound into their portfolios, companies can accelerate pipeline development while maintaining competitive edge in an ever-evolving therapeutic landscape. Collaborative efforts between academia and industry are essential for translating laboratory discoveries into market-ready therapies.
Looking ahead, the future prospects of 4-Oxazolecarboxylic acid, 5-(1-aminocyclohexyl)- are bright, driven by ongoing research initiatives aimed at expanding its applications. Exploration into its role as a chiral building block could unlock new possibilities for enantioselective drug design—a critical factor in many therapeutic contexts. Additionally, investigating its potential as a prodrug or delivery vehicle may open doors to innovative treatment modalities. As computational tools become more sophisticated and synthetic methodologies evolve, the accessibility of this compound will likely increase further.
In conclusion,4-Oxazolecarboxylic acid, 5-(1-aminocyclohexyl)-, CAS No. 2137637-20-6, represents a valuable asset in pharmaceutical chemistry with far-reaching implications for drug discovery and development. Its unique structural features make it an ideal candidate for generating novel therapeutics targeting various diseases. With continued advancements in synthetic biology and medicinal chemistry, this compound is poised to play an instrumental role in shaping next-generation treatments that address unmet medical needs worldwide.
2137637-20-6 (4-Oxazolecarboxylic acid, 5-(1-aminocyclohexyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)